Cas no 150418-62-5 (4-(4-Chloro-3,5-dimethylphenoxy)aniline)

• Product Name: 4-(4-Chloro-3,5-dimethylphenoxy)aniline
• CAS No: 150418-62-5
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 1074507
• PubChem ID: 22688192
• Update Time: 2025-10-29

4-(4-Chloro-3,5-dimethylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-3,5-dimethylphenoxy)aniline
• BENZENAMINE,4-(4-CHLORO-3,5-DIMETHYLPHENOXY)-
• 4-(4-Chlor-2-nitro-phenylazo)-phenol
• 4-(4-Chlor-3,5-dimethyl-phenoxy)-anilin
• 4-(4-chloro-2-nitro-phenylazo)-phenol
• 4-(4-chloro-3,5-dimethyl-phenoxy)-aniline
• AGN-PC-0015XF
• CTK2H4368
• Phenol, 4-[(4-chloro-2-nitrophenyl)azo]-
• AKOS009389451
• SCHEMBL21548254
• 150418-62-5
• SB80743

• MDL： MFCD02663371
• Inchi： 1S/C14H14ClNO/c1-9-7-13(8-10(2)14(9)15)17-12-5-3-11(16)4-6-12/h3-8H,16H2,1-2H3
• InChI Key： IGVZXXJGQNYWRE-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 247.0763918g/mol
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2Ų